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Compound of Interest

Compound Name: Tyrosinase-IN-19

Cat. No.: B12368363 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Tyrosinase-IN-19 is not publicly available.

This document provides general safety and handling guidelines based on standard laboratory

practices for novel research chemicals. A thorough risk assessment should be conducted by

the user before handling this compound.

Tyrosinase-IN-19 is identified as a competitive tyrosinase inhibitor with antioxidant properties.

[1] As with any research chemical where the full toxicological profile is unknown, caution is

paramount. The following guidelines are provided to ensure the safe handling, use, and

disposal of Tyrosinase-IN-19 in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and procedures is necessary to determine the

appropriate PPE.[2] The following table summarizes the recommended PPE for handling

Tyrosinase-IN-19.
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Protection Type Recommended PPE Purpose

Body Protection Laboratory Coat

Protects skin and personal

clothing from splashes and

spills. Fire-resistant coats are

recommended if flammable

solvents are used.[3][4]

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Minimum requirement to

protect eyes from splashes,

dust, or flying debris.[3][5]

Face Shield

Should be worn in addition to

safety glasses or goggles

when there is a significant

splash hazard, such as when

handling bulk quantities or

preparing solutions.[3][5]

Hand Protection Disposable Nitrile Gloves

Provides a barrier against

incidental skin contact.[5]

Gloves should be inspected

before use and removed

immediately if contaminated,

followed by hand washing. For

prolonged contact or when

handling concentrated

solutions, consider double-

gloving or using more robust

chemical-resistant gloves.[5]

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

A risk assessment should

determine if a respirator is

needed, especially when

handling the powder form

where aerosolization is

possible.[3]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial when working with novel compounds. The following workflow

outlines the key steps for safely handling Tyrosinase-IN-19.
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General Workflow for Handling Tyrosinase-IN-19

Preparation

Handling

Cleanup & Disposal

1. Risk Assessment

2. Don PPE

3. Prepare Workspace

4. Weighing

In Fume Hood

5. Solubilization

6. Experimental Use

7. Decontaminate Workspace

8. Segregate Waste

9. Dispose of Waste

10. Doff PPE
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General workflow for handling Tyrosinase-IN-19.
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Experimental Protocols:

Risk Assessment: Before any work begins, evaluate the potential hazards associated with

Tyrosinase-IN-19 and the procedures to be performed.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Prepare Workspace: Ensure a clean and organized workspace. All handling of the solid

compound and preparation of concentrated solutions should be done in a certified chemical

fume hood to minimize inhalation exposure.

Weighing: Carefully weigh the required amount of Tyrosinase-IN-19 powder in the fume

hood. Avoid creating dust.

Solubilization: Add the solvent to the solid to prepare a stock solution. Ensure the container

is appropriately labeled with the compound name, concentration, solvent, and date.

Experimental Use: Carry out the experiment following the established protocol. Avoid direct

contact with the solution.

Decontaminate Workspace: After use, decontaminate all surfaces and equipment with an

appropriate solvent and then soap and water.

Segregate Waste: Collect all waste materials, including contaminated gloves, pipette tips,

and excess solutions, in a designated and clearly labeled hazardous waste container.

Dispose of Waste: Arrange for the disposal of chemical waste through your institution's

environmental health and safety office. Do not pour chemical waste down the drain.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-

use items in the appropriate waste stream. Wash hands thoroughly after removing gloves.

Disposal Plan
Proper disposal of Tyrosinase-IN-19 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.
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Solid Waste: Collect unused Tyrosinase-IN-19 powder and any materials used for cleaning

up spills (e.g., absorbent pads, contaminated wipes) in a sealed, labeled container for solid

chemical waste.

Liquid Waste: Unused solutions of Tyrosinase-IN-19 should be collected in a labeled, sealed

container for liquid hazardous waste. Do not mix with incompatible waste streams.

Contaminated Sharps: Needles, syringes, or other sharps that have come into contact with

Tyrosinase-IN-19 must be disposed of in a designated sharps container.

Disposal Procedures: All waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on waste pickup and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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